4-(1,3-benzodioxol-5-ylmethyl)-N-(4-nitrophenyl)piperazine-1-carbothioamide

• IUPAC Name: 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-nitrophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H20N4O4S/c24-23(25)16-4-2-15(3-5-16)20-19(28)22-9-7-21(8-10-22)12-14-1-6-17-18(11-14)27-13-26-17/h1-6,11H,7-10,12-13H2,(H,20,28)
• InChI Key: ORWYAHKQGSPFHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=S)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

4-(1,3-benzodioxol-5-ylmethyl)-N-(4-nitrophenyl)piperazine-1-carbothioamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is commonly referred to as BNPP and has been synthesized through various methods.

Mechanism of Action

The exact mechanism of action of BNPP is not fully understood. However, studies have shown that the compound inhibits certain enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, BNPP has been shown to affect the levels of certain neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects
BNPP has been shown to have various biochemical and physiological effects. Studies have shown that the compound has an effect on the central nervous system, including the ability to cross the blood-brain barrier. Additionally, BNPP has been shown to have an effect on enzyme activity, neurotransmitter levels, and oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using BNPP in lab experiments include its potent inhibitory activity against certain enzymes, its ability to cross the blood-brain barrier, and its potential applications in drug discovery. However, the limitations of using BNPP in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For research on BNPP include further studies on its mechanism of action, its potential applications in drug discovery, and its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the toxicity of BNPP and its potential side effects.
Conclusion
In conclusion, BNPP is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has been synthesized through various methods and has been studied for its potential applications in drug discovery and the treatment of neurological disorders. While the exact mechanism of action of BNPP is not fully understood, studies have shown that the compound has an effect on enzyme activity, neurotransmitter levels, and oxidative stress. Further research is needed to fully understand the potential of BNPP and its limitations.

Synthesis Methods

The synthesis of BNPP has been achieved through various methods, including the reaction of 4-(1,3-benzodioxol-5-ylmethyl)piperazine with 4-nitrobenzenethiol in the presence of a base. Other methods include the reaction of 4-(1,3-benzodioxol-5-ylmethyl)piperazine with 4-nitrophenyl isothiocyanate in the presence of a base. The synthesis method used depends on the desired purity and yield of the final product.

Scientific Research Applications

BNPP has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. The compound has been shown to exhibit potent inhibitory activity against certain enzymes, making it a potential candidate for the development of new drugs. Additionally, BNPP has been shown to have an effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders.